Cas no 39183-20-5 (2-Methyl-5-Nitro-6-Chlorophenol)

• Product Name: 2-Methyl-5-Nitro-6-Chlorophenol
• CAS No: 39183-20-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD03425888
• CID: 54983
• PubChem ID: 20037212
• Update Time: 2025-06-10

2-Methyl-5-Nitro-6-Chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitro-6-chlorophenol
• 2-Chloro-6-Methyl-3-Nitrophenol
• 6- Chloro-2-methyl-5-nitrophenol
• 6-Chloro-2-methyl-5-nitrophenol
• 2-Methyl-5-nitro-6-chloro phenol
• 2-Chloro-6-methyl-3-nitro-phenol
• 6-chloro-5-nitro-o-cresol
• KSC496C9T
• Jsp006809
• SBB064092
• FC0820
• FCH922555
• OR8240
• 2-chloranyl-6-methyl-3-nitro-phenol
• RP24752
• VZ24956
• AB14699
• 6-CHLORO-5-NITRO-2-METHYLPHENOL
• BC220822
• Phenol, 2-chloro-6-methyl-3-nitro-
• AX8010443
• A6565
• DTXSID90601883
• FT-0601387
• GS-3009
• J-510005
• AKOS006346028
• CS-0153738
• 39183-20-5
• EN300-1179636
• MFCD03425888
• A824443
• AC-617
• SCHEMBL10485141
• SY101554
• DB-005251
• DTXCID50552640
• 2-Methyl-5-Nitro-6-Chlorophenol

• MDL： MFCD03425888
• Inchi： 1S/C7H6ClNO3/c1-4-2-3-5(9(11)12)6(8)7(4)10/h2-3,10H,1H3
• InChI Key： FYPOFAFXSGYVLK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.00400
• Monoisotopic Mass: 187.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: No data available
• Density: 1.466
• Melting Point: 72-74 ºC
• Boiling Point: 306 ºC
• Flash Point: 139 ºC
• Refractive Index: 1.61
• PSA: 66.05000
• LogP: 2.78540

2-Methyl-5-Nitro-6-Chlorophenol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Methyl-5-Nitro-6-Chlorophenol

Comprehensive Overview of 2-Methyl-5-Nitro-6-Chlorophenol (CAS No. 39183-20-5): Properties, Applications, and Industry Insights

2-Methyl-5-Nitro-6-Chlorophenol (CAS No. 39183-20-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This nitrated chlorophenol derivative features a methyl group at the 2-position, a nitro group at the 5-position, and a chlorine atom at the 6-position, contributing to its distinct reactivity and functional utility. Researchers and industries frequently search for terms like "2-Methyl-5-Nitro-6-Chlorophenol synthesis", "CAS 39183-20-5 applications", and "nitrochlorophenol derivatives", reflecting growing interest in its potential.

The compound’s molecular formula, C7H6ClNO3, and molar mass of 187.58 g/mol make it a subject of study in advanced organic chemistry. Its phenolic hydroxyl group allows for hydrogen bonding, while the electron-withdrawing nitro and chloro groups enhance its stability under various conditions. Recent trends highlight its relevance in pharmaceutical intermediates and agrochemical research, aligning with global demands for sustainable chemical solutions. Searches for "eco-friendly nitrophenol derivatives" and "biodegradable chlorophenols" underscore this shift.

In industrial contexts, 2-Methyl-5-Nitro-6-Chlorophenol is often explored for its role in dye manufacturing and specialty coatings. Its ability to act as a precursor for azo dyes has garnered attention, particularly in textile and pigment industries. Additionally, its antimicrobial properties are being investigated for potential use in preservative formulations, a topic frequently queried as "nitrochlorophenol antimicrobial efficacy". The compound’s solubility in organic solvents like ethanol and acetone further broadens its applicability.

From a synthetic perspective, 39183-20-5 is typically produced via nitration and chlorination reactions of substituted phenols. Optimizing these processes to reduce byproducts is a key focus, as seen in searches for "green synthesis of nitrochlorophenols". Analytical techniques such as HPLC and GC-MS are critical for purity assessment, ensuring compliance with industry standards like REACH and FDA guidelines.

Environmental and safety considerations are paramount when handling 2-Methyl-5-Nitro-6-Chlorophenol. While not classified as hazardous under current regulations, proper storage in light-resistant containers and adherence to GLP practices are recommended. Queries such as "nitrophenol degradation pathways" and "chlorophenol biodegradation" reflect growing ecological awareness.

Emerging research explores the compound’s potential in electronic materials, particularly as a building block for organic semiconductors. This aligns with the surge in searches for "nitroaromatics in OLEDs" and "chlorophenol-based polymers". Its photostability and electron-accepting capacity make it a candidate for next-gen optoelectronic devices.

In summary, 2-Methyl-5-Nitro-6-Chlorophenol (CAS No. 39183-20-5) represents a multifaceted compound bridging traditional chemistry and modern innovation. Its applications span from industrial manufacturing to cutting-edge material science, driven by evolving sustainability goals and technological advancements. Continuous exploration of its properties ensures its relevance in answering contemporary challenges.